Cas no 187837-96-3 (5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 187837-96-3
• MF: C₆H₇FO₄
• MW: 162.115785837173
• CID: 115121
• PubChem ID: 10997358
• Update Time: 2025-11-02

5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione,5-fluoro-2,2-dimethyl-
• 1,3-Dioxane-4,6-dione,5-fluoro-2,2-dimethyl-(9CI)
• 5-fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione
• SCHEMBL584895
• 187837-96-3
• 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C6H7FO4/c1-6(2)10-4(8)3(7)5(9)11-6/h3H,1-2H3
• InChI Key： XLNMSDVPHBAUKN-UHFFFAOYSA-N
• SMILES： FC1C(=O)OC(C)(C)OC1=O

Computed Properties

• Exact Mass: 162.03283686g/mol
• Monoisotopic Mass: 162.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione

Comprehensive Overview of 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 187837-96-3)

5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 187837-96-3) is a fluorinated heterocyclic compound with significant applications in organic synthesis and pharmaceutical research. This compound, often referred to as a fluorinated dioxane derivative, is characterized by its unique molecular structure, which includes a 1,3-dioxane-4,6-dione core substituted with fluorine and dimethyl groups. Its CAS number 187837-96-3 is a critical identifier for researchers and industry professionals seeking high-purity reagents.

The growing interest in fluorinated organic compounds has propelled 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione into the spotlight, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly exploring its role as a building block for complex molecules, leveraging its reactivity and stability. A common query in academic forums is, "What are the synthetic routes for 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione?", reflecting its importance in modern organic chemistry.

One of the most notable features of CAS No. 187837-96-3 is its versatility. It serves as a precursor for fluorinated intermediates, which are pivotal in the development of agrochemicals, pharmaceuticals, and specialty materials. For instance, its application in the synthesis of fluoro-substituted heterocycles aligns with the rising demand for bioactive compounds in drug discovery. Searches like "5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione uses in medicine" highlight its relevance in cutting-edge research.

From a structural perspective, the 1,3-dioxane-4,6-dione moiety in this compound offers exceptional reactivity, enabling diverse transformations such as cycloadditions and nucleophilic substitutions. This makes 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione a valuable tool for chemists designing novel catalytic processes. Questions like "How does fluorination enhance the properties of dioxane derivatives?" are frequently encountered in scientific discussions, underscoring the compound's mechanistic intrigue.

In industrial settings, CAS No. 187837-96-3 is often sought after for its role in high-performance material synthesis. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. This aligns with the broader trend of functional material innovation, a topic gaining traction in both academic and commercial spheres. Searches for "5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione industrial applications" reflect this growing interest.

Safety and handling of 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione are also critical considerations. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. Researchers often inquire about "best practices for storing fluorinated dioxane derivatives", emphasizing the need for clear guidelines in laboratory environments.

Looking ahead, the demand for fluorinated building blocks like 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione is expected to rise, driven by advancements in medicinal chemistry and material science. Its compatibility with emerging technologies such as flow chemistry and automated synthesis further enhances its appeal. As the scientific community continues to explore its potential, CAS No. 187837-96-3 will undoubtedly remain a focal point in innovative research.

In summary, 5-Fluoro-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 187837-96-3) is a multifaceted compound with broad applicability across multiple disciplines. Its unique properties and reactivity make it indispensable for researchers aiming to push the boundaries of organic synthesis and functional material design. Whether in academia or industry, this compound continues to inspire new discoveries and applications.